Cas no 130609-75-5 (1H-Azepine, 1-acetyl-2-ethynylhexahydro- (9CI))

• Product Name: 1H-Azepine, 1-acetyl-2-ethynylhexahydro- (9CI)
• CAS No: 130609-75-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 102577
• PubChem ID: 14502711
• Update Time: 2025-04-18

1H-Azepine, 1-acetyl-2-ethynylhexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-acetyl-2-ethynylhexahydro- (9CI)
• 1-(2-ethynylazepan-1-yl)ethanone
• Ethanone,1-(2-ethynylhexahydro-1H-azepin-1-yl)-
• 130609-75-5

• Inchi： 1S/C10H15NO/c1-3-10-7-5-4-6-8-11(10)9(2)12/h1,10H,4-8H2,2H3
• InChI Key： ZCWSFIIJZBUQQQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCCCC1C#C

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31